Dibromomethane

• CAS No.: 74-95-3
• Product Name: Dibromomethane
• Molecular Formula: CH2Br2
• Molecular Weight: 173.83 g/mol
• IUPAC Name: dibromomethane
• Standard InChI: InChI=1S/CH2Br2/c2-1-3/h1H2
• Standard InChIKey: FJBFPHVGVWTDIP-UHFFFAOYSA-N
• SMILES: C(Br)Br
• Canonical SMILES: C(Br)Br
• Boiling Point: 206.6 °F at 760 mm Hg (USCG, 1999); 97.0 °C; 97 °C
• Colorform: Clear, colorless liquid
• Density: 2.497 at 68 °F (USCG, 1999); 2.4969 g/cc @ 20 °C; Relative density (water = 1): 2.5
• Melting Point: -62.5 °F (USCG, 1999); -52.5 °C; -52.7 °C
• Physical Description: Dibromomethane appears as a colorless liquid with a pleasant odor. Insoluble in water and denser than water. May be toxic by ingestion. Used as a solvent and as a motor fuel.; Liquid; COLOURLESS LIQUID.
• Description: Dibromomethane appears as a colorless liquid with a pleasant odor. Insoluble in water and denser than water. May be toxic by ingestion. Used as a solvent and as a motor fuel.; Dibromomethane is a member of the class of bromomethanes that is methane substituted by two bromo groups. It is produced by marine algae. It has a role as a marine metabolite and an algal metabolite. It is a member of bromomethanes and a bromohydrocarbon.
• Solubility: 0.07 M; 11.70 g/1000 g water @ 15 °C; 11.93 g/1000 g water @ 30 °C; Miscible with chloroform, alcohol, ether, acetone; > 10% in acetone; > 10% in ether; > 10% in ethanol; 11.90 g/l water at 30 °C; Solubility in water, g/100ml at 15 °C: 1.2 (moderate)
• Synonyms: dibromomethane; methylene bromide; methylene bromide ion (1+); methylene bromide, 79Br2-labeled; methylene bromide, 80Br-labeled; methylene bromide, 80Br2-labeled; methylene bromide, 82Br-labeled; methylene bromide, 82Br2-labeled; methylene dibromide
• Vapor Density: 6.05 (Air= 1); Relative vapor density (air = 1): 6.0
• Vapor Pressure: 87.89 mm Hg (USCG, 1999); 44.40 mmHg; 44.4 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 4.7
• PubChem Compound: 3024
• Last Modified: Nov 11 2021